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Compound of Interest

Compound Name: Hedamycin

Cat. No.: B078663

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive technical overview of the foundational methods used
for the isolation and characterization of hedamycin, a potent pluramycin-type antitumor
antibiotic. The protocols, data, and workflows are compiled from seminal research to serve as a
detailed guide for professionals in the fields of natural product chemistry, oncology, and drug
development.

Production and Isolation of Hedamycin

Hedamycin is a secondary metabolite produced by the bacterium Streptomyces griseoruber.[1]
[2] The initial discovery and isolation protocols established the groundwork for obtaining this
complex molecule for further study.

Producing Microorganism

The primary producing organism was identified as a novel strain of Streptomyces griseoruber,
designated C-1150, which was isolated from a soil sample in Brazil.[1] A culture of this strain is
available from the American Type Culture Collection under the accession number ATCC 15422.

[1]

Fermentation Protocol

The production of hedamycin is achieved through submerged aerobic fermentation. While
various media can be used, optimal production relies on specific nutrient compositions and
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controlled environmental conditions.[1]

Table 1: Fermentation Conditions for Hedamycin Production

Parameter Description

Streptomyces griseoruber (ATCC 15422)
[1]

Producing Organism

Cultivation Type Submerged aerobic fermentation[1]

Aqueous carbohydrate solution with a

Nutrient Medium ] )
nitrogenous nutrient source[1]

Temperature Range 20-35°C, with an optimal range of 25-30°C[1]

Cultivation Period Approximately 1 to 6 days[1]

| Monitoring | Progress is monitored by testing the broth's activity against HelLa cells[1] |

Isolation and Purification Protocol

The recovery of hedamycin from the fermentation broth is a multi-step process involving
extraction and chromatographic purification to separate the antibiotic from mycelia and other

components of the fermentation medium.[3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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